Cas no 62845-21-0 (4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl-)

4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl- structure
62845-21-0 structure
Product name:4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl-
CAS No:62845-21-0
MF:C16H12O4
MW:268.264084815979
CID:430021
PubChem ID:9838258

4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl-
    • 7-hydroxy-3-(4-hydroxyphenyl)-5-methylchromen-4-one
    • 62845-21-0
    • ZFXNZUXWWQPTCC-UHFFFAOYSA-N
    • 7-Hydroxy-3-(4-hydroxyphenyl)-5-methyl-4H-chromen-4-one
    • 4',7-dihydroxy-5-methylisoflavone
    • SCHEMBL678215
    • DTXSID00431633
    • Inchi: InChI=1S/C16H12O4/c1-9-6-12(18)7-14-15(9)16(19)13(8-20-14)10-2-4-11(17)5-3-10/h2-8,17-18H,1H3
    • InChI Key: ZFXNZUXWWQPTCC-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC2=C1C(=O)C(=CO2)C3=CC=C(C=C3)O)O

Computed Properties

  • Exact Mass: 268.07356
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
  • XLogP3: 2.8

Experimental Properties

  • PSA: 66.76

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